Cas no 63716-10-9 (1-(2-ethoxyethoxy)propan-2-ol)

1-(2-ethoxyethoxy)propan-2-ol structure
1-(2-ethoxyethoxy)propan-2-ol structure
Product Name:1-(2-ethoxyethoxy)propan-2-ol
CAS No:63716-10-9
MF:C7H16O3
MW:148.200142860413
CID:960740
PubChem ID:113743
Update Time:2025-04-19

1-(2-ethoxyethoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(2-ethoxyethoxy)propan-2-ol
    • SCHEMBL3108833
    • CS-0263904
    • AKOS011043676
    • 2-Propanol, 3-(2-ethoxy)ethoxy-
    • Ethoxyethyl ether of propylene glycol
    • Ethoxyethylether propylenglykolu
    • Ethoxyethylether propylenglykolu [Czech]
    • 63716-10-9
    • DB-310876
    • 2-Propanol, 1-(2-ethoxyethoxy)-
    • Ether, (2-hydroxy)propyl (2-ethoxy)ethyl
    • EN300-90638
    • DTXSID90980069
    • 104562-42-7
    • Inchi: 1S/C7H16O3/c1-3-9-4-5-10-6-7(2)8/h7-8H,3-6H2,1-2H3
    • InChI Key: IIZSMBZRUMDQGD-UHFFFAOYSA-N
    • SMILES: O(CCOCC)CC(C)O

Computed Properties

  • Exact Mass: 148.11
  • Monoisotopic Mass: 148.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 65.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Density: 1.0100 (rough estimate)
  • Boiling Point: 208.81°C (rough estimate)
  • Flash Point: 80.9°C
  • Refractive Index: 1.4850 (estimate)
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